![molecular formula C22H28N4O B3819012 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B3819012.png)
2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one
Overview
Description
2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one, also known as DMDD, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a spirocyclic compound that has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. This compound has been found to have a range of biological activities, including the ability to inhibit the activity of certain enzymes and receptors, and to induce the production of certain proteins and hormones.
Biochemical and Physiological Effects:
2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has been found to have a range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate the activity of certain neurotransmitters and hormones. 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has also been found to have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize and is stable under a range of conditions. 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is also highly selective in its biological activity, which makes it a useful tool for studying specific biochemical pathways and receptors. However, one limitation of 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is that it can be difficult to work with due to its low solubility in water.
Future Directions
There are several potential future directions for research on 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one. One area of interest is the potential use of this compound in the treatment of cancer. 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has been found to have anti-tumor properties, and further research in this area could lead to the development of new cancer therapies. Another potential area of research is the use of 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one in the treatment of neurodegenerative disorders. This compound has been found to have neuroprotective properties, and further research in this area could lead to the development of new treatments for Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one and to identify additional biological targets for this compound.
Scientific Research Applications
2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has been extensively studied for its potential use in scientific research. This compound has been found to have a range of biological activities, including the ability to modulate the activity of certain enzymes and receptors. 2-(3,6-dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has also been found to have potential therapeutic applications in the treatment of a range of diseases, including cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
2-(3,6-dimethylpyrazin-2-yl)-7-[(3-methylphenyl)methyl]-2,7-diazaspiro[4.5]decan-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O/c1-16-6-4-7-19(12-16)14-25-10-5-8-22(21(25)27)9-11-26(15-22)20-18(3)23-13-17(2)24-20/h4,6-7,12-13H,5,8-11,14-15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYBQBNGPFOAXGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCCC3(C2=O)CCN(C3)C4=NC(=CN=C4C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,6-Dimethyl-2-pyrazinyl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(1H-pyrazol-1-ylacetyl)-2-[3-(trifluoromethyl)benzyl]morpholine](/img/structure/B3818940.png)
![(3aS*,6aS*)-2-{[2-(pyrrolidin-1-ylmethyl)-1,3-thiazol-5-yl]carbonyl}hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid](/img/structure/B3818953.png)
![N-(4-chloro-3-{[4-(4-fluorophenyl)-3,6-dihydropyridin-1(2H)-yl]carbonyl}phenyl)acetamide](/img/structure/B3818959.png)
![N,N-dimethyl-2-[(1-methyl-3-phenylpropyl)amino]ethanesulfonamide](/img/structure/B3818973.png)
![1-(2-furoyl)-4-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,4-diazepane](/img/structure/B3818977.png)
![2-(4-methylphenoxy)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide](/img/structure/B3818999.png)
![3-chloro-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B3819005.png)
![5-[(2-isopropyl-1H-imidazol-1-yl)methyl]-N-methyl-N-[1-(4-pyrimidinyl)ethyl]-1H-pyrazole-3-carboxamide](/img/structure/B3819007.png)
![4-{[4-(1-amino-1-methylethyl)-1H-1,2,3-triazol-1-yl]methyl}-N-(3-methoxyphenyl)-1-piperidinecarboxamide trifluoroacetate](/img/structure/B3819018.png)
![7-(3-pyridinylmethyl)-2-[3-(3-thienyl)propanoyl]-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B3819023.png)
![3-{[1-(ethoxymethyl)cyclobutyl]methyl}-5'-methyl-5-phenyl-3H,3'H-4,4'-biimidazole](/img/structure/B3819028.png)
![N-methyl-N-[2-(4-methylphenoxy)ethyl]-1-[2-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B3819034.png)
